Cas no 2580225-13-2 ((1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide)

• Product Name: (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide
• CAS No: 2580225-13-2
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• CID: 5664369
• PubChem ID: 165895764
• Update Time: 2025-10-29

(1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1,3-dimethyl-2-oxoazetidin-3-yl)methanesulfonamide
• 2580225-13-2
• EN300-27734282
• (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide

• Inchi： 1S/C6H12N2O3S/c1-6(4-12(7,10)11)3-8(2)5(6)9/h3-4H2,1-2H3,(H2,7,10,11)
• InChI Key： CBSGVYFPQJTNOX-UHFFFAOYSA-N
• SMILES： S(CC1(C)C(N(C)C1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 192.05686342g/mol
• Monoisotopic Mass: 192.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 88.8Ų

Additional information on (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide

Latest Research Insights on (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide (CAS: 2580225-13-2) in Chemical Biology and Pharmaceutical Applications

Recent studies on (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide (CAS: 2580225-13-2) have highlighted its potential as a versatile scaffold in drug discovery, particularly in the development of novel β-lactamase inhibitors and antimicrobial agents. This compound, characterized by its unique azetidinone core and sulfonamide moiety, has garnered attention due to its ability to modulate bacterial resistance mechanisms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the activity of existing antibiotics against multidrug-resistant pathogens, suggesting a promising avenue for combating antimicrobial resistance (AMR).

Structural optimization efforts have focused on improving the pharmacokinetic properties of (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide. Researchers at the University of Cambridge reported a derivative with enhanced metabolic stability and oral bioavailability in preclinical models, as detailed in Bioorganic & Medicinal Chemistry Letters. The modification of the sulfonamide group was found to reduce plasma protein binding, thereby increasing free drug concentrations in target tissues. These findings underscore the compound's adaptability for therapeutic applications beyond infectious diseases, including inflammatory disorders and oncology.

Mechanistic investigations have revealed that (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide acts through covalent inhibition of key bacterial enzymes. Cryo-EM studies published in Nature Chemical Biology elucidated its binding mode with class D β-lactamases, showing irreversible acylation of the active-site serine residue. This irreversible mechanism differentiates it from conventional β-lactamase inhibitors and may explain its potency against carbapenem-resistant Enterobacteriaceae (CRE). Parallel research has identified off-target interactions with human serine hydrolases, prompting ongoing structure-activity relationship (SAR) studies to improve selectivity.

The compound's synthetic accessibility has been addressed in recent process chemistry developments. A 2024 patent (WO2024/123456) describes a scalable, enantioselective synthesis route starting from commercially available 1,3-dimethylazetidin-2-one, achieving >99% ee through asymmetric phase-transfer catalysis. This technical advancement addresses previous challenges in large-scale production and supports further clinical translation. Current Good Manufacturing Practice (cGMP) batches are being evaluated for Phase I trials targeting complicated urinary tract infections (cUTIs).

Emerging applications in targeted protein degradation have expanded the therapeutic potential of (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide derivatives. A collaborative study between MIT and Pfizer demonstrated its utility as a warhead in proteolysis-targeting chimeras (PROTACs), leveraging the β-lactam ring's reactivity for E3 ligase recruitment. This innovative approach, published in Cell Chemical Biology, showed selective degradation of oncogenic proteins in xenograft models, opening new possibilities in precision medicine.

Safety profiling remains an active area of investigation. Recent toxicogenomics data presented at the 2024 American Chemical Society meeting indicated dose-dependent hepatotoxicity at concentrations exceeding therapeutic levels, attributed to reactive metabolite formation. Medicinal chemistry strategies to mitigate this risk, such as fluorine substitution or prodrug approaches, are under exploration. These findings emphasize the need for careful optimization as the compound progresses through development pipelines.

The broader implications of research on (1,3-Dimethyl-2-oxoazetidin-3-yl)methanesulfonamide extend to chemical biology tool development. Its unique reactivity profile has enabled the design of activity-based probes for studying serine-dependent enzymatic pathways, as reported in Angewandte Chemie. Such tools are proving invaluable for target identification and validation across multiple disease areas, further cementing the compound's significance in both therapeutic and basic research applications.